![molecular formula C6H4N4O3 B1430514 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid CAS No. 34102-76-6](/img/structure/B1430514.png)
7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
Overview
Description
“7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid” is a chemical compound that has been studied for its potential applications . It is a derivative of quinazolin-4-one, a class of compounds found in more than 200 naturally occurring alkaloids . These derivatives have been evaluated for their inhibition activities against phytopathogenic bacteria and fungi .
Synthesis Analysis
The synthesis of “this compound” involves the design and creation of novel quinazolin-4-one derivatives . These derivatives were fully characterized through 1H NMR, 13C NMR, HRMS, and IR spectra . The structure of one of these compounds was confirmed via single-crystal X-ray diffraction analysis .Molecular Structure Analysis
The molecular structure of “this compound” has been analyzed using various techniques. The structure of one of the derivatives was unambiguously confirmed via single-crystal X-ray diffraction analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 180.12 . The compound is a powder at room temperature .Mechanism of Action
Target of Action
The primary targets of the compound 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid are phytopathogenic bacteria . These bacteria cause diseases in plants, leading to significant agricultural losses .
Mode of Action
The compound this compound interacts with its targets by inhibiting their growth . This interaction results in the reduction of the bacterial population, thereby mitigating the diseases they cause .
Biochemical Pathways
It is known that the compound interferes with the normal functioning of the bacteria, disrupting their growth and proliferation .
Result of Action
The action of this compound results in the inhibition of phytopathogenic bacteria . This leads to a reduction in the diseases they cause, thereby improving the health and productivity of the affected plants .
Advantages and Limitations for Lab Experiments
The use of 7-oxo-4H,7H-TAPC in laboratory experiments has a number of advantages. First, 7-oxo-4H,7H-TAPC is a potent inhibitor of 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid and has been shown to have a wide range of effects on cellular processes. Second, 7-oxo-4H,7H-TAPC is relatively easy to synthesize and is readily available from chemical suppliers. Finally, 7-oxo-4H,7H-TAPC is relatively inexpensive, making it an attractive option for researchers on a budget.
However, there are also a number of limitations to the use of 7-oxo-4H,7H-TAPC in laboratory experiments. First, the molecule is relatively unstable and has a tendency to degrade over time. Second, 7-oxo-4H,7H-TAPC has a relatively short half-life, making it difficult to maintain a constant concentration of the molecule over time. Finally, 7-oxo-4H,7H-TAPC has been shown to have a number of side effects, including an increase in blood pressure and an increase in heart rate.
Future Directions
The potential applications of 7-oxo-4H,7H-TAPC are still being explored
Scientific Research Applications
7-oxo-4H,7H-TAPC has a number of potential applications in scientific research. One of the most promising applications of this molecule is its potential use as an inhibitor of 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid, a kinase enzyme involved in a variety of cellular processes, including cell proliferation and differentiation. Inhibition of this compound has been shown to have a wide range of effects on cell biology, and 7-oxo-4H,7H-TAPC has been shown to be a potent inhibitor of this compound. In addition, 7-oxo-4H,7H-TAPC has also been studied for its potential use as a therapeutic agent in the treatment of a number of diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.
properties
IUPAC Name |
7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O3/c11-4-1-3(5(12)13)9-6-7-2-8-10(4)6/h1-2H,(H,12,13)(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZEGQZXFYKTDOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C2N=CNN2C1=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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